Cas no 2680736-74-5 (5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid
• CAS No: 2680736-74-5
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 5648506
• PubChem ID: 165911298
• Update Time: 2025-06-30

5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-74-5
• 5-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1,3-oxazole-4-carboxylic acid
• EN300-28279076
• 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C11H12N2O5/c1-2-3-17-11(16)13-4-7(5-13)9-8(10(14)15)12-6-18-9/h2,6-7H,1,3-5H2,(H,14,15)
• InChI Key： AUHBGOKUGWCYBK-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 252.07462149g/mol
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid

Introduction to 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic Acid (CAS No. 2680736-74-5)

5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid, identified by its CAS number 2680736-74-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic structures, featuring an azetidine ring and an oxazole moiety, which are both well-documented for their potential biological activities. The presence of an ester group linked to the azetidine ring and a carboxylic acid functionality at the oxazole ring further enhances its structural complexity and functional diversity.

The< strong> azetidine scaffold is particularly noteworthy due to its prevalence in biologically active molecules. Azetidines are five-membered nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. They exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the azetidine ring into this compound suggests that it may possess similar therapeutic potential, although this remains to be fully elucidated through rigorous experimental investigation.

The< strong> oxazole component of the molecule is another key feature that contributes to its potential biological relevance. Oxazoles are five-membered heterocycles containing both oxygen and nitrogen atoms. They are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The combination of an oxazole ring with an azetidine ring in this compound creates a unique structural motif that may confer novel biological properties.

The< strong> ester group present in the molecule is another important functional moiety. Ester groups are commonly found in pharmaceutical compounds and can play a crucial role in drug design. They can influence the solubility, stability, and bioavailability of a drug molecule. In this compound, the ester group is linked to the azetidine ring via a propenyl ether linkage (prop-2-en-1-yloxy). This specific connectivity may contribute to the compound's overall pharmacokinetic profile and biological activity.

The< strong> carboxylic acid functionality at the oxazole ring adds another layer of complexity to the molecule. Carboxylic acids are acidic functional groups that can participate in various chemical reactions, including hydrogen bonding and ionic interactions. These interactions can be critical for the binding of a drug molecule to its target receptor or enzyme. The presence of a carboxylic acid group in this compound may enhance its ability to interact with biological targets and exert its desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid, computational studies have suggested that it may possess inhibitory activity against certain enzymes and receptors involved in cancer progression. These predictions are based on the structural features of the molecule and its predicted interactions with known biological targets.

In vitro studies have also provided valuable insights into the potential biological activity of this compound. Initial experiments have shown that it exhibits inhibitory effects on several enzymes implicated in cancer cell proliferation and survival. These findings align well with the predictions made by computational models and highlight the compound's potential as a lead molecule for further development.

The< strong> synthetic pathway for preparing this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as propenyl alcohol derivatives and azetidine derivatives. These intermediates are then coupled together using established chemical methodologies to form the final product. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for detailed biological testing.

The< strong> physicochemical properties of 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid have been thoroughly characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed information about the molecular structure, purity, and stability of the compound under various conditions. Understanding these properties is essential for optimizing its formulation and ensuring its efficacy in biological assays.

The< strong> pharmacokinetic profile of this compound is another critical aspect that has been investigated using both preclinical models and computer simulations. Pharmacokinetic studies aim to determine how a drug is absorbed, distributed, metabolized, and excreted by the body. These studies provide essential information for optimizing drug dosing regimens and predicting potential side effects. Preliminary pharmacokinetic data suggest that this compound has favorable properties in terms of absorption and distribution but may require further optimization to enhance its metabolic stability.

The< strong> future directions for research on this compound include further exploration of its biological activity using a wide range of in vitro and in vivo models. Additionally, efforts are underway to optimize its synthetic route to improve yield and reduce costs associated with production. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in understanding the full potential of this molecule as a therapeutic agent.

In conclusion, 5-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1,3-oxazole-4-carboxylic acid (CAS No. 2680736-74-5) represents a promising candidate for further development as a pharmaceutical agent due to its unique structural features and predicted biological activities. Ongoing research efforts aim to elucidate its full therapeutic potential while optimizing its synthetic route for practical application.